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Compound of Interest

4-bromo-N, 3-
Compound Name:
dimethylbenzenesulfonamide

Cat. No.: B157639

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-bromo-N,3-dimethylbenzenesulfonamide, a halogenated organic
compound, is crucial for maintaining laboratory safety and ensuring environmental protection.
While a specific Safety Data Sheet (SDS) for this compound (CAS No. 923148-87-2) is not
readily available, this guide provides a comprehensive disposal protocol based on the general
principles for handling halogenated organic waste and information from SDSs of structurally
similar chemicals.[1][2][3] Adherence to these procedures is critical for minimizing risks and
complying with hazardous waste regulations.

Key Chemical Information

A summary of the available information for 4-bromo-N,3-dimethylbenzenesulfonamide and

general data for related compounds is presented below.
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Property Data Source

4-bromo-N,3-

Chemical Name ] i
dimethylbenzenesulfonamide

CAS Number 923148-87-2 [4]
Molecular Formula CsH10BrNO2S
Waste Category Halogenated Organic Waste [1112][5]

Likely skin and eye irritant;
_ potentially harmful if ingested
Primary Hazards ) [3161[7]
or inhaled. Based on

structurally similar compounds.

) ) Strong oxidizing agents, strong
Incompatible Materials i
acids, strong bases.

Detailed Disposal Protocol

This step-by-step protocol outlines the necessary procedures for the safe disposal of 4-bromo-

N,3-dimethylbenzenesulfonamide.

Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing the appropriate personal

protective equipment:
e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Body Protection: Alab coat is mandatory.

Waste Segregation and Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions and to
facilitate correct disposal.[2][5]
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» Waste Container: Use a designated, leak-proof, and clearly labeled container for
"Halogenated Organic Waste."[1][5] The container must have a secure screw-top cap.

» Labeling: As soon as the first drop of waste is added, label the container with "Hazardous
Waste," the full chemical name "4-bromo-N,3-dimethylbenzenesulfonamide,” and the
approximate concentration and quantity. Do not use abbreviations.[1][2]

e Segregation:

o DO NOT mix 4-bromo-N,3-dimethylbenzenesulfonamide with non-halogenated organic
waste.[2][5][8] This is critical as mixing can increase disposal costs and complexity.[8][9]

o Keep this waste stream separate from other waste categories such as acids, bases, and
oxidizing agents.[6]

Waste Storage in the Laboratory

Accumulated waste must be stored safely pending collection by your institution's Environmental
Health and Safety (EHS) department or a licensed waste disposal contractor.

o Location: Store the waste container in a designated Satellite Accumulation Area (SAA).

e Secondary Containment: Place the waste container in a secondary containment tray to
prevent the spread of potential spills.

» Environment: The storage area should be cool, dry, and well-ventilated.

Arranging for Disposal

» Contact Professionals: The disposal of hazardous waste must be managed by your
institution's EHS department or a certified hazardous waste disposal company. Follow your
institution's specific procedures for requesting a waste pickup.

o Documentation: Complete all required waste disposal forms accurately and completely.

Spill Management

In the event of a spill, follow these procedures:
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e Minor Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material such as
vermiculite, sand, or a commercial spill kit for chemicals.

o Carefully collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for hazardous waste disposal.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

e Major Spills:
o Evacuate the area immediately.
o Notify your institution's emergency response team and EHS department.
o Prevent entry to the affected area.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 4-bromo-N,3-
dimethylbenzenesulfonamide.
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Caption: Disposal workflow for 4-bromo-N,3-dimethylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

